Cas no 89942-45-0 (2-(Hydroxymethyl)benzonitrile)

2-(Hydroxymethyl)benzonitrile structure
2-(Hydroxymethyl)benzonitrile structure
Product Name:2-(Hydroxymethyl)benzonitrile
CAS No:89942-45-0
MF:C8H7NO
MW:133.147281885147
MDL:MFCD11111887
CID:706765
PubChem ID:13625334
Update Time:2024-12-09

2-(Hydroxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(Hydroxymethyl)benzonitrile
    • 2-Cyanobenzyl alcohol
    • Benzonitrile,2-(hydroxymethyl)-
    • 2-(Hydroxymethyl)benzonitrile (ACI)
    • o-Tolunitrile, α-hydroxy- (7CI)
    • 2-Cyanobenzenemethanol
    • DA-01350
    • AKOS015995353
    • SY025433
    • SCHEMBL483697
    • Benzonitrile, 2-(hydroxymethyl)-
    • 89942-45-0
    • DS-16427
    • DTXSID00545289
    • MFCD11111887
    • CS-W005877
    • MDL： MFCD11111887
    • Inchi： 1S/C8H7NO/c9-5-7-3-1-2-4-8(7)6-10/h1-4,10H,6H2
    • InChI Key： NWRXEGKWQXAEHC-UHFFFAOYSA-N
    • SMILES： N#CC1C(CO)=CC=CC=1

Computed Properties

  • Exact Mass: 133.05300
  • Monoisotopic Mass: 133.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.16
  • Melting Point: No data available
  • Boiling Point: 276 ºC
  • Flash Point: 121 ºC
  • PSA: 44.02000
  • LogP: 1.05058
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(Hydroxymethyl)benzonitrile Security Information

2-(Hydroxymethyl)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(Hydroxymethyl)benzonitrile Pricemore >>

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2-(Hydroxymethyl)benzonitrile Production Method

Production Method 1

38866-59-0 38866-59-0
89942-45-0 89942-45-0
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  rt
Reference
Rhodium(III)-catalyzed olefinic C-H alkynylation of enamides at room temperature
Feng, Chao; Feng, Daming; Loh, Teck-Peng, Chemical Communications (Cambridge, 2014, 50(69), 9865-9868

Production Method 2

89942-45-0 89942-45-0
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Benzene ;  1 h, 80 °C; 80 °C → rt
1.2 Reagents: Water ;  rt
1.3 Reagents: Acetic acid ,  Potassium carbonate Solvents: Dimethylformamide ;  1 h, rt
1.4 Reagents: Water ;  rt
1.5 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  rt
Reference
Copper-catalyzed olefinic trifluoromethylation of enamides at room temperature
Feng, Chao; Loh, Teck-Peng, Chemical Science, 2012, 3(12), 3458-3462

Production Method 3

38866-59-0 38866-59-0
89942-45-0 89942-45-0
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water
Reference
A convenient synthesis of 5-methylbenzo[c]phenanthridin-6(5H)-one
Cho, Won-Jea; Kim, In Jong; Park, Sun-Ja, Bulletin of the Korean Chemical Society, 2000, 21(10), 1035-1038

Production Method 4

5159-41-1 5159-41-1
13943-58-3 13943-58-3
89942-45-0 89942-45-0
Reaction Conditions
1.1 Catalysts: Cuprous iodide Solvents: Polyethylene glycol ;  20 min, 80 °C
Reference
Ultrasound in Melted Poly(ethylene glycol) Promote Copper-Catalyzed Cyanation of Aryl Halides with K4[Fe(CN)6]
Giachi, Guido; Frediani, Marco; Oberhauser, Werner; Lamaty, Frederic; Martinez, Jean; et al, ChemSusChem, 2014, 7(3), 919-924

Production Method 5

7468-67-9 7468-67-9
89942-45-0 89942-45-0
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  rt; 30 min, rt
Reference
Discovery of N-substituted (2-phenylcyclopropyl)methylamines as functionally selective serotonin 2C receptor agonists for potential use as antipsychotic medications
Zhang, Guiping; Cheng, Jianjun ; McCorvy, John D.; Lorello, Paul J.; Caldarone, Barbara J.; et al, Journal of Medicinal Chemistry, 2017, 60(14), 6273-6288

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